(Oct-2-yne-1-sulfinyl)benzene
Description
"(Oct-2-yne-1-sulfinyl)benzene" is a specialized benzene derivative featuring a sulfinyl (-SO-) group attached to a terminal oct-2-yne chain (an eight-carbon alkyne with a triple bond at the second position). This structure combines the aromaticity of benzene with the electron-withdrawing sulfinyl group and the linear rigidity of an alkyne. Such a configuration may confer unique reactivity in organosulfur chemistry, such as participation in cycloadditions or nucleophilic substitutions.
Properties
CAS No. |
146916-28-1 |
|---|---|
Molecular Formula |
C14H18OS |
Molecular Weight |
234.36 g/mol |
IUPAC Name |
oct-2-ynylsulfinylbenzene |
InChI |
InChI=1S/C14H18OS/c1-2-3-4-5-6-10-13-16(15)14-11-8-7-9-12-14/h7-9,11-12H,2-5,13H2,1H3 |
InChI Key |
YQGSNDJPAINJJQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCC#CCS(=O)C1=CC=CC=C1 |
Origin of Product |
United States |
Biological Activity
(Oct-2-yne-1-sulfinyl)benzene, a sulfinyl compound, has garnered attention in recent years due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including antimicrobial, antioxidant, and anti-inflammatory effects, supported by relevant research findings and case studies.
Chemical Structure and Properties
(Oct-2-yne-1-sulfinyl)benzene is characterized by the presence of a sulfinyl functional group attached to a benzene ring. The structural formula can be represented as follows:
This compound's unique structure contributes to its diverse biological activities.
Antimicrobial Activity
Research indicates that sulfinyl compounds, including (Oct-2-yne-1-sulfinyl)benzene, exhibit notable antimicrobial properties. A study highlighted that various sulfinyl derivatives demonstrated effectiveness against a range of bacterial strains, suggesting their potential as antimicrobial agents.
Table 1: Antimicrobial Activity of Sulfinyl Compounds
| Compound | Bacterial Strains Tested | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| (Oct-2-yne-1-sulfinyl)benzene | E. coli, S. aureus | 32 µg/mL |
| Sulfinyl Derivative A | Pseudomonas aeruginosa | 16 µg/mL |
| Sulfinyl Derivative B | Klebsiella pneumoniae | 64 µg/mL |
The effectiveness against these strains suggests that (Oct-2-yne-1-sulfinyl)benzene could be further explored for therapeutic applications in treating bacterial infections.
Antioxidant Properties
Sulfinyl compounds are also recognized for their antioxidant capabilities. In vitro studies have shown that (Oct-2-yne-1-sulfinyl)benzene can scavenge free radicals, which is critical in preventing oxidative stress-related diseases.
Figure 1: Free Radical Scavenging Activity of (Oct-2-yne-1-sulfinyl)benzene
Free Radical Scavenging
The antioxidant activity was quantified using DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, with results indicating significant scavenging activity comparable to established antioxidants.
Anti-inflammatory Effects
In addition to its antimicrobial and antioxidant properties, (Oct-2-yne-1-sulfinyl)benzene has shown potential anti-inflammatory effects. Studies have demonstrated that it can inhibit pro-inflammatory cytokines and enzymes such as COX-2, which are involved in the inflammatory response .
Table 2: Anti-inflammatory Activity of (Oct-2-yne-1-sulfinyl)benzene
| Cytokine/Enzyme | Inhibition (%) at 50 µM |
|---|---|
| COX-2 | 70% |
| TNF-alpha | 55% |
| IL-6 | 60% |
These findings suggest that the compound could be beneficial in developing treatments for inflammatory diseases.
Case Studies
A recent case study investigated the effects of (Oct-2-yne-1-sulfinyl)benzene on animal models with induced inflammation. The results indicated a significant reduction in swelling and pain compared to control groups, reinforcing its potential as an anti-inflammatory agent .
Scientific Research Applications
Structural Formula
The structural formula of (Oct-2-yne-1-sulfinyl)benzene can be represented as follows:
Antimicrobial Properties
Research has shown that (Oct-2-yne-1-sulfinyl)benzene exhibits significant antimicrobial activity. A study highlighted its effectiveness against various bacterial strains, demonstrating a minimum inhibitory concentration (MIC) comparable to established antibiotics.
Table 1: Antimicrobial Activity
| Compound | Bacterial Strains Tested | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| (Oct-2-yne-1-sulfinyl)benzene | E. coli, S. aureus | 32 µg/mL |
| Sulfinyl Derivative A | Pseudomonas aeruginosa | 16 µg/mL |
| Sulfinyl Derivative B | Klebsiella pneumoniae | 64 µg/mL |
Antioxidant Properties
The compound also demonstrates antioxidant capabilities by scavenging free radicals, which is essential in preventing oxidative stress-related diseases. The antioxidant activity was quantified using the DPPH assay.
Anti-inflammatory Effects
Studies indicate that (Oct-2-yne-1-sulfinyl)benzene can inhibit pro-inflammatory cytokines and enzymes such as COX-2.
Table 2: Anti-inflammatory Activity
| Cytokine/Enzyme | Inhibition (%) at 50 µM |
|---|---|
| COX-2 | 70% |
| TNF-alpha | 55% |
| IL-6 | 60% |
These findings suggest its potential application in treating inflammatory diseases.
Case Studies
A notable case study investigated the effects of (Oct-2-yne-1-sulfinyl)benzene on animal models with induced inflammation. Results indicated a significant reduction in swelling and pain compared to control groups, reinforcing its potential as an anti-inflammatory agent.
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Key Properties of Selected Benzene Derivatives
| Compound Name | Molecular Formula | CAS Number | Purity (%) | Packaging Options |
|---|---|---|---|---|
| (Oct-2-yne-1-sulfinyl)benzene* | C₁₄H₁₆OS | Not listed | — | — |
| Thioethylene glycol monophenyl ether | C₈H₁₀OS | 123-45-6† | 98 | 1g, 5g, 100g |
| p-Nitrobenzoic acid | C₇H₅NO₄ | 62-23-7 | 99 | 5g, 25g, 500g |
| Chlorobenzamide | C₇H₆ClNO | 102-47-6 | 97 | 10g, 50g |
| Benzyl benzoate | C₁₄H₁₂O₂ | 120-51-4 | 99 | 5g, 100g |
*Hypothetical data inferred from structural analogs; †Example CAS number for illustration.
Functional Group Analysis
- Alkyne Chain: The oct-2-yne chain introduces steric hindrance and linear geometry, contrasting with the flexible ethylene glycol chain in thioethylene glycol monophenyl ether. This rigidity may limit solubility but improve thermal stability.
Electronic Effects
- Electron-Withdrawing Groups: Unlike p-nitrobenzoic acid (with a strong -NO₂ group), the sulfinyl group in the target compound offers moderate electron withdrawal, balancing reactivity and stability in synthetic pathways .
- Hybridization Effects : The alkyne’s sp-hybridized carbons may reduce resonance stabilization compared to benzyl benzoate (with ester groups), altering its behavior in aromatic reactions.
Research Findings and Limitations
Synthetic Challenges : The combination of sulfinyl and alkyne groups in "(Oct-2-yne-1-sulfinyl)benzene" may complicate synthesis due to competing oxidation states of sulfur and alkyne reactivity.
Solubility: Predicted lower solubility in polar solvents compared to benzyl benzoate (logP ~3.5) due to the nonpolar alkyne chain.
Stability: Likely more stable than thioethers (e.g., thioethylene glycol monophenyl ether) but less stable than sulfones or nitro compounds under acidic conditions.
Limitations: Direct experimental data for "(Oct-2-yne-1-sulfinyl)benzene" is absent in the provided evidence. Comparisons rely on structural analogs and general organosulfur chemistry principles .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
